Cas no 1805837-85-7 (2,7-Dibromo-6-difluoromethyl-1H-benzimidazole)

• Product Name: 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole
• CAS No: 1805837-85-7
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4823986
• Update Time: 2025-08-05

2,7-Dibromo-6-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H4Br2F2N2/c9-5-3(7(11)12)1-2-4-6(5)14-8(10)13-4/h1-2,7H,(H,13,14)
• InChI Key： GELFVLUEKCDYLX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=CC2=C1N=C(N2)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7

Additional information on 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole

Introduction to 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole (CAS No. 1805837-85-7)

2,7-Dibromo-6-difluoromethyl-1H-benzimidazole, with the CAS number 1805837-85-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The unique substitution pattern of 2,7-dibromo and 6-difluoromethyl groups on the benzimidazole ring imparts distinct chemical and biological characteristics, making it a promising candidate for various therapeutic applications.

The chemical structure of 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole is characterized by a benzimidazole core with two bromine atoms at the 2 and 7 positions and a difluoromethyl group at the 6 position. This specific arrangement of substituents influences the compound's electronic properties, solubility, and reactivity. The bromine atoms contribute to the compound's lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells. The difluoromethyl group, on the other hand, can modulate the compound's metabolic stability and binding affinity to target proteins.

In recent years, several studies have explored the potential of 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole in various biological contexts. One notable area of research is its antitumor activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent cytotoxic effects against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Another area of interest is the compound's antimicrobial properties. Research conducted at a leading pharmaceutical institute demonstrated that 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole possesses significant antifungal activity against several clinically relevant fungal pathogens, such as Candida albicans and Aspergillus fumigatus. The compound's ability to disrupt fungal cell wall synthesis and inhibit essential enzymes makes it a potential candidate for the development of new antifungal agents.

The pharmacokinetic properties of 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole have also been investigated. Preclinical studies in animal models have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a long half-life in plasma, which are desirable attributes for a drug candidate. Additionally, toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthetic chemistry, the preparation of 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole has been optimized using modern synthetic methods. A multi-step synthesis route has been developed that involves the sequential introduction of bromine and difluoromethyl groups onto the benzimidazole scaffold. This approach ensures high yields and purity of the final product, making it suitable for large-scale production.

The potential applications of 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole extend beyond its direct therapeutic uses. The compound can serve as a valuable tool in chemical biology research to probe specific biological processes and pathways. For example, its ability to modulate signaling pathways involved in cancer cell survival can provide insights into the development of new targeted therapies. Additionally, its antimicrobial properties make it an attractive lead compound for the discovery of novel antibiotics and antifungal agents.

In conclusion, 2,7-Dibromo-6-difluoromethyl-1H-benzimidazole (CAS No. 1805837-85-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct biological activities that make it a valuable candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to explore its full potential in various biological contexts, paving the way for new advancements in drug discovery and development.